Cas no 1211517-62-2 (Isoquinoline-1-sulfonyl chloride)

• Product Name: Isoquinoline-1-sulfonyl chloride
• CAS No: 1211517-62-2
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• MDL: MFCD18261879
• CID: 4563092
• PubChem ID: 19796337
• Update Time: 2024-03-01

Isoquinoline-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• isoquinoline-1-sulfonyl chloride
• 1-Isoquinolinesulfonyl chloride
• isoquinoline sulfonylchloride
• A934028
• Isoquinoline-1-sulfonyl chloride

• MDL： MFCD18261879
• Inchi： 1S/C9H6ClNO2S/c10-14(12,13)9-8-4-2-1-3-7(8)5-6-11-9/h1-6H
• InChI Key： MIGRFORREVIOBF-UHFFFAOYSA-N
• SMILES： ClS(C1C2C=CC=CC=2C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 226.9807773g/mol
• Monoisotopic Mass: 226.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives